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Compound of Interest

Compound Name: 2-Fluoro-5-nitroaniline

Cat. No.: B1294389

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
Fluoro-5-nitroaniline, specifically its melting point and solubility. The information herein is
intended to support research, development, and quality control activities involving this
compound.

Core Physicochemical Data

The following table summarizes the available quantitative and qualitative data for the melting
point and solubility of 2-Fluoro-5-nitroaniline.

Property Value Source
Melting Point 97-100 °C [1112][3]
99-103 °C

97-98 °C [4]

Water Solubility Low / Insoluble

Experimental Protocols

Detailed methodologies for the determination of melting point and solubility are crucial for
consistent and reliable results. The following sections describe standard laboratory protocols.
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Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity. Pure compounds typically
exhibit a sharp melting point range of 0.5-1.0°C. Impurities tend to lower and broaden the
melting range. A common method for determining the melting point is the capillary method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

o Sample Preparation: A small amount of the dry 2-Fluoro-5-nitroaniline is finely powdered
using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the powder into the sealed end,
aiming for a sample height of 1-2 cm.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus, adjacent to a calibrated thermometer.

e Heating and Observation:

o For an unknown compound, a rapid initial heating can be performed to determine an
approximate melting range.

o For a more precise measurement, the apparatus is heated to a temperature about 10-
15°C below the expected melting point. The heating rate is then slowed to approximately
1-2°C per minute.
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o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes liquid
is recorded as the end of the melting range.

Solubility Determination

Solubility is a fundamental property that influences a compound's behavior in various
applications, including formulation and biological systems. A systematic approach is used to
determine the solubility of a compound in different solvents.

Apparatus and Reagents:

Test tubes and rack

Vortex mixer

Graduated pipettes or cylinders

Spatula or balance for weighing

A selection of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure for Qualitative Solubility Assessment:

o Sample Preparation: A small, measured amount of 2-Fluoro-5-nitroaniline (e.g., 10 mg) is
placed into a test tube.

» Solvent Addition: A measured volume of the first solvent (e.g., 1 mL of water) is added to the
test tube.

e Mixing: The mixture is agitated vigorously using a vortex mixer for a set period (e.g., 1-2
minutes) to ensure thorough mixing.

o Observation: The sample is visually inspected to determine if it has completely dissolved. If
the solid is no longer visible and the solution is clear, the compound is considered soluble. If
solid particles remain, it is considered insoluble or sparingly soluble.
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o Systematic Testing: This process is repeated with a range of solvents of varying polarities to
create a solubility profile for the compound.

Workflow for Physicochemical Characterization

The following diagram illustrates the logical workflow for the experimental determination of the
melting point and solubility of a chemical compound such as 2-Fluoro-5-nitroaniline.
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Workflow for Physicochemical Property Determination
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Caption: Workflow for determining the melting point and solubility of a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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